1. Home
  2. Product
  3. Main Products
  4. 2-(1,3-Benzothiazol-2-yl)-4-[N-(3,4-dimethoxyphenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[N-(3,4-dimethoxyphenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one 2-(1,3-Benzothiazol-2-yl)-4-[N-(3,4-dimethoxyphenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name: Vulcanchem
CAS No.: 337339-96-5
VCID: VC0365913
InChI: InChI=1S/C21H17F3N4O3S/c1-11(25-12-8-9-14(30-2)15(10-12)31-3)17-18(21(22,23)24)27-28(19(17)29)20-26-13-6-4-5-7-16(13)32-20/h4-10,27H,1-3H3
SMILES: CC(=NC1=CC(=C(C=C1)OC)OC)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula: C21H17F3N4O3S
Molecular Weight: 462.4g/mol

2-(1,3-Benzothiazol-2-yl)-4-[N-(3,4-dimethoxyphenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one

CAS No.: 337339-96-5

Main Products

VCID: VC0365913

Molecular Formula: C21H17F3N4O3S

Molecular Weight: 462.4g/mol

2-(1,3-Benzothiazol-2-yl)-4-[N-(3,4-dimethoxyphenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 337339-96-5

CAS No. 337339-96-5
Product Name 2-(1,3-Benzothiazol-2-yl)-4-[N-(3,4-dimethoxyphenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Molecular Formula C21H17F3N4O3S
Molecular Weight 462.4g/mol
IUPAC Name 2-(1,3-benzothiazol-2-yl)-4-[N-(3,4-dimethoxyphenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Standard InChI InChI=1S/C21H17F3N4O3S/c1-11(25-12-8-9-14(30-2)15(10-12)31-3)17-18(21(22,23)24)27-28(19(17)29)20-26-13-6-4-5-7-16(13)32-20/h4-10,27H,1-3H3
Standard InChIKey GGMIINOTAFVKPV-UHFFFAOYSA-N
SMILES CC(=NC1=CC(=C(C=C1)OC)OC)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Canonical SMILES CC(=NC1=CC(=C(C=C1)OC)OC)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
PubChem Compound 1219431
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19